Cas no 2227739-65-1 (methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate
• CAS No: 2227739-65-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6213919
• PubChem ID: 165625941
• Update Time: 2025-06-13

methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate
• 2227739-65-1
• EN300-1781233

• Inchi： 1S/C13H15NO3/c1-14-8-10(12(15)7-13(16)17-2)9-5-3-4-6-11(9)14/h3-6,8,12,15H,7H2,1-2H3/t12-/m1/s1
• InChI Key： DRFHIIQKXNOUDC-GFCCVEGCSA-N
• SMILES： O[C@H](CC(=O)OC)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate

Introduction to Methyl (3R)-3-Hydroxy-3-(1-Methyl-1H-indol-3-yl)propanoate (CAS No. 2227739-65-1)

Methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate, a compound with the chemical identifier CAS No. 2227739-65-1, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique stereochemistry and functional groups present in this molecule make it a promising candidate for further exploration in synthetic biology and pharmacological research.

The molecular formula of methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate can be expressed as C₁₃H₁₇NO₄, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of a chiral center at the third carbon atom contributes to the compound's stereochemical diversity, which is a critical factor in determining its biological activity. This stereochemical specificity is often exploited in the design of pharmacologically active molecules, where the spatial arrangement of atoms can significantly influence receptor binding and therapeutic efficacy.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. The indole moiety, a prominent feature of methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate, is known for its role in various pharmacological contexts. For instance, indole derivatives have been implicated in the modulation of neurotransmitter systems, immune responses, and anti-inflammatory pathways. The structural motif of this compound aligns with the growing body of research that explores indole-based scaffolds for the development of novel therapeutic agents.

The synthesis of methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate involves a series of carefully orchestrated chemical transformations. The stereochemistry at the chiral center is typically established through enzymatic resolution or chiral auxiliary-assisted synthesis methods. These synthetic strategies are crucial for ensuring the enantiomeric purity of the final product, which is essential for its intended biological applications. Advanced techniques such as asymmetric hydrogenation and chiral ligand catalysis have been employed to achieve high yields and selectivity in the synthesis process.

One of the most compelling aspects of methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate is its potential as a building block for more complex pharmacophores. The combination of hydroxyl and ester functionalities provides multiple sites for further chemical modification, allowing researchers to tailor its properties for specific biological targets. This flexibility makes it an attractive candidate for structure-based drug design initiatives aimed at developing novel small-molecule inhibitors or agonists.

Recent studies have highlighted the importance of stereochemically pure intermediates in medicinal chemistry. The accurate representation and manipulation of chirality are essential for predicting and controlling biological activity. Methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate exemplifies how careful consideration of molecular architecture can lead to compounds with enhanced therapeutic potential. Its unique structural features make it a valuable asset in the pharmacopeia of researchers investigating neurological disorders, inflammation, and other complex diseases.

The indole ring system in this compound also suggests potential interactions with heme-containing proteins and enzymes, which are prevalent in various biological pathways. For example, indole derivatives have been shown to modulate heme oxygenase activity, an enzyme involved in the degradation of heme to bilirubin. Such interactions could be exploited to develop treatments for conditions related to heme metabolism disorders or oxidative stress.

Furthermore, the hydroxyl group at the third carbon atom provides a site for conjugation with other functional groups or biomolecules through glycosylation or esterification reactions. These modifications can enhance solubility, bioavailability, or target specificity, making methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate a versatile intermediate in drug discovery pipelines. Its ability to undergo further derivatization while maintaining its core structural integrity makes it an invaluable tool for medicinal chemists.

The growing body of literature on indole derivatives underscores their significance in modern drug development. Researchers are increasingly leveraging computational methods and high-throughput screening techniques to identify new analogs with improved pharmacological profiles. Methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate fits into this broader trend by serving as a scaffold for innovative chemical biology investigations.

In conclusion, methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-3-yl)propanoate represents a fascinating compound with substantial potential in pharmaceutical research. Its unique structural features, including stereochemical complexity and functional diversity, make it a valuable asset for drug discovery efforts targeting neurological disorders, inflammation, and other diseases. As synthetic methodologies continue to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.